
An In-depth Technical Guide to the Safety Data
Sheet of 1-Tetradecanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3428363 Get Quote

This guide provides a comprehensive overview of the safety, handling, and toxicological

information for 1-tetradecanol, also known as myristyl alcohol. The information is compiled

from various Safety Data Sheets (SDS) and is intended for researchers, scientists, and

professionals in drug development.

Product Identification and Properties
1-Tetradecanol is a straight-chain saturated fatty alcohol with the molecular formula C14H30O.

[1] It is a white, waxy solid at room temperature and is practically insoluble in water but soluble

in organic solvents like diethyl ether and slightly soluble in ethanol.[1][2]

Table 1: Physical and Chemical Properties of 1-Tetradecanol
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Property Value Source

Molecular Formula C14H30O [3]

Molar Mass 214.39 g/mol [2]

Appearance
White crystalline powder/waxy

solid
[2][4]

Odor Faint alcohol odor [5]

Melting Point 38 °C (100 °F; 311 K) [2]

Boiling Point >260 °C [2]

Flash Point 155 °C (closed cup) [6]

Density 0.824 g/cm³ [2]

Vapor Pressure <1 hPa (20 °C) [7]

Water Solubility 1.3 mg/L at 23 °C [6]

log Pow 5.5 [6]

Autoignition Temperature 254 °C [4]

Hazard Identification and Classification
1-Tetradecanol is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are serious eye irritation

and toxicity to aquatic life.[8][9]

Table 2: GHS Classification of 1-Tetradecanol
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Hazard Class Hazard Category Signal Word Hazard Statement

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[8][10]

Hazardous to the

Aquatic Environment,

Acute Hazard

Category 1 Warning
H400: Very toxic to

aquatic life[3]

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects[3][9]

The logical process for GHS classification and labeling based on the identified hazards is

illustrated in the diagram below.
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Hazard Assessment

GHS Classification

Label Elements

Toxicological & Ecotoxicological Data

Causes serious eye irritation Very toxic to aquatic life with long lasting effects

Classify based on GHS criteria

Serious Eye Irritation
(Category 2A)

Hazardous to the Aquatic Environment
(Acute 1, Chronic 1)

Signal Word: Warning Pictogram: Exclamation Mark (GHS07)H319: Causes serious eye irritation Pictogram: Environment (GHS09)H410: Very toxic to aquatic life with long lasting effects

Click to download full resolution via product page

Caption: GHS Classification and Labeling Logic for 1-Tetradecanol.

Toxicological Information
1-Tetradecanol exhibits low acute toxicity via oral, dermal, and inhalation routes. However, it is

a moderate skin irritant and a serious eye irritant.

Table 3: Summary of Toxicological Data for 1-Tetradecanol
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Endpoint Species Route Value Source

Acute Toxicity

LD50 Rat Oral > 5000 mg/kg [2]

LD50 Rabbit Dermal > 2600 mg/kg [4]

LC50 Rat Inhalation > 1.5 mg/L air [6]

Skin Irritation Human Dermal
Moderate irritant

(75 mg/3d)
[4]

Eye Irritation Rabbit Ocular
Mild irritant (500

mg)
[4]

Ecological Information
1-Tetradecanol is very toxic to aquatic organisms and may cause long-term adverse effects in

the aquatic environment.[9]

Table 4: Ecotoxicity Data for 1-Tetradecanol

Test Species Endpoint Value
Exposure
Time

Source

Toxicity to

fish

Oncorhynchu

s mykiss

(Rainbow

trout)

LC50 > 1 mg/L 96 h [6]

Toxicity to

daphnia

Daphnia

magna
EC50 3.2 mg/L 48 h [6]

Toxicity to

algae

Desmodesmu

s subspicatus
EL50 > 10 mg/L 96 h [6]

Experimental Protocols and Safe Handling
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[9]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get

medical advice/attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9]

Handling: Avoid contact with skin, eyes, and clothing.[9] Use only with adequate ventilation

and minimize dust generation.[9] Keep away from sources of ignition.[9]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area.[9] Keep

away from incompatible substances such as strong oxidizing agents, acids, acid chlorides,

and acid anhydrides.[4]

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[3]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[8]

Respiratory Protection: If exposure limits are exceeded, use a suitable respirator.[3]

The workflow for safe handling and emergency response is depicted in the following diagram.
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Safe Handling Procedure

Emergency Response

Receive 1-Tetradecanol

Review SDS for Hazards

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a well-ventilated area
Avoid dust formation

Store in a cool, dry, well-ventilated place
Keep container tightly closed

Spill Occurs

Eye Contact Skin ContactProcedure Complete Evacuate Area if Necessary

Rinse eyes for 15 minutes Wash skin with soap and waterContain Spill with Inert Material

Seek Medical Attention

If necessary

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Procedures for 1-Tetradecanol.
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Fire and Explosion Hazard Data
1-Tetradecanol is a combustible solid but does not easily propagate flame.[4] Dusts may form

an explosive mixture with air.[4]

Table 5: Fire and Explosion Hazard Data

Property Value Source

Flash Point 155 °C [6]

Suitable Extinguishing Media

Water spray, dry chemical,

carbon dioxide, alcohol-

resistant foam

[9][11]

Unsuitable Extinguishing

Media
Heavy water stream [10]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2)
[4]

Disposal Considerations
Waste must be disposed of in accordance with local, state, and federal regulations.[4] This

material and its container must be disposed of as hazardous waste.[4] Avoid release to the

environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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